Cas no 1326813-33-5 (8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326813-33-5
• MF: C₂₄H₂₉NO₄
• MW: 395.491367101669
• MDL: MFCD19706501
• CID: 4694758
• Update Time: 2025-08-04

8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• 8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706501
• Inchi： 1S/C24H29NO4/c1-23(2,3)17-11-13-24(14-12-17)25(20(15-29-24)22(27)28)21(26)19-10-6-8-16-7-4-5-9-18(16)19/h4-10,17,20H,11-15H2,1-3H3,(H,27,28)
• InChI Key： BVMPDNPWTJNLIB-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)N(C(C2=CC=CC3C=CC=CC2=3)=O)C21CCC(C(C)(C)C)CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 631
• Topological Polar Surface Area: 66.8

Additional information on 8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

Exploring the Chemistry and Applications of 8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326813-33-5)

The compound 8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid (CAS No. 1326813-33-5) is a structurally complex molecule that has garnered significant interest in the field of medicinal chemistry and organic synthesis. Its unique spirocyclic framework, combined with a naphthalene carbonyl moiety, makes it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a pharmacophore in the development of novel therapeutics, particularly in targeting enzyme inhibition and receptor modulation.

One of the key features of this compound is its tert-butyl group, which enhances its steric and electronic properties, contributing to improved metabolic stability and bioavailability. The presence of the carboxylic acid functionality further allows for versatile derivatization, enabling the synthesis of esters, amides, and other derivatives with tailored properties. This adaptability has led to its use in high-throughput screening (HTS) campaigns, where it serves as a promising candidate for identifying new lead compounds.

In recent years, the demand for spirocyclic compounds like 8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has surged due to their ability to mimic natural product architectures. These structures often exhibit enhanced binding affinity and selectivity toward biological targets, making them attractive for cancer research, neurodegenerative disease studies, and anti-inflammatory drug development. The compound's naphthalene core also contributes to its fluorescence properties, opening doors for applications in bioimaging and diagnostic probes.

From a synthetic perspective, the preparation of CAS No. 1326813-33-5 involves multi-step organic transformations, including cyclization, acylation, and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been employed to improve yield and purity. These methodologies align with the growing trend toward green chemistry, as researchers seek to minimize waste and reduce reliance on hazardous reagents.

The compound's relevance extends beyond pharmaceuticals. Its rigid spirocyclic structure has been explored in material science for designing organic semiconductors and liquid crystals. The naphthalene carbonyl unit, in particular, contributes to π-conjugation, enhancing electronic properties critical for optoelectronic devices. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

As the scientific community continues to investigate 8-Tert-Butyl-4-(naphthalene-1-carbonyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, questions about its structure-activity relationships (SAR) and toxicological profile remain active areas of research. Computational tools like molecular docking and QSAR modeling are being leveraged to predict its interactions with biological targets, accelerating the discovery process. With its versatile chemistry and broad applicability, this compound is poised to play a pivotal role in future innovations across multiple scientific domains.